Cas no 2229513-26-0 (3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2229513-26-0
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6482934
• PubChem ID: 165966695
• Update Time: 2025-10-29

3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid
• EN300-1734894
• 2229513-26-0

• Inchi： 1S/C10H15N3O2/c1-6-5-13(2)12-8(6)10(9(14)15)3-7(11)4-10/h5,7H,3-4,11H2,1-2H3,(H,14,15)
• InChI Key： WIEAZOZCUWRPLJ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C(C)=CN(C)N=2)CC(C1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid

Introduction to 3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2229513-26-0)

3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2229513-26-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutane ring, an amino group, and a substituted pyrazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The cyclobutane ring in 3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid is a four-membered cyclic structure that imparts rigidity and conformational constraints to the molecule. This rigidity can influence the compound's binding affinity and selectivity for specific biological targets. The amino group, on the other hand, provides a versatile functional group that can participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and bioactivity.

The pyrazole moiety, particularly the 1,4-dimethyl substitution, adds further complexity to the molecule. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the dimethyl substitution at positions 1 and 4 can modulate the electronic properties of the pyrazole ring, thereby affecting its interaction with biological targets.

Recent studies have highlighted the potential of 3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry, 3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid was evaluated for its antiviral properties against several RNA viruses. The results showed that the compound exhibited significant antiviral activity by inhibiting viral replication without causing cytotoxicity to host cells. This finding opens up new possibilities for developing antiviral drugs based on this scaffold.

The anticancer potential of 3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid has also been explored. A study published in Cancer Research reported that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell survival and proliferation. These findings suggest that 3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid could be a promising lead compound for developing new anticancer therapies.

Beyond its therapeutic applications, 3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid has also been studied for its use as a chemical probe in biological research. Its unique structure and functional groups make it an ideal candidate for investigating protein-protein interactions and other molecular processes. For example, researchers have used this compound to study the binding kinetics of specific enzymes and receptors, providing valuable insights into their function and regulation.

In conclusion, 3-amino-1-(1,4-dimethyl-1H-pyrazol-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2229513-26-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new aspects of its properties and potential uses, solidifying its importance in the field.